![molecular formula C20H18N2O4 B4401124 N-{2-[(2-phenoxypropanoyl)amino]phenyl}-2-furamide](/img/structure/B4401124.png)
N-{2-[(2-phenoxypropanoyl)amino]phenyl}-2-furamide
Overview
Description
N-{2-[(2-phenoxypropanoyl)amino]phenyl}-2-furamide, commonly known as FPhP, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. FPhP is a furan derivative that exhibits promising biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
FPhP acts as a modulator of ion channels, particularly the voltage-gated potassium channels (Kv). It binds to the channel and alters its conformation, leading to changes in the channel's activity. FPhP has been shown to increase the activity of Kv channels in some cases, while decreasing it in others, depending on the specific channel subtype.
Biochemical and Physiological Effects:
FPhP has been shown to have several biochemical and physiological effects, including modulation of ion channels, changes in neuronal excitability, and alterations in synaptic transmission. It has also been shown to have anti-inflammatory properties, which could make it a potential therapeutic agent for various inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of using FPhP in lab experiments is its ability to modulate ion channels, which can help in understanding the underlying mechanisms of various biological processes. However, one of the limitations of using FPhP is its potential toxicity, which could limit its use in certain experiments.
Future Directions
There are several future directions for research on FPhP, including its potential applications in studying various neurological disorders, its use as a therapeutic agent for inflammatory disorders, and its potential toxicity and safety concerns. Additionally, further research is needed to understand the specific mechanisms of action of FPhP on ion channels and other biological processes.
Scientific Research Applications
FPhP has been used in various scientific research studies due to its potential applications in understanding biological processes. One of the major applications of FPhP is in the field of neuroscience, where it has been shown to modulate the activity of certain ion channels in the brain. This modulation can lead to changes in neuronal excitability and synaptic transmission, which can help in understanding the underlying mechanisms of various neurological disorders.
properties
IUPAC Name |
N-[2-(2-phenoxypropanoylamino)phenyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4/c1-14(26-15-8-3-2-4-9-15)19(23)21-16-10-5-6-11-17(16)22-20(24)18-12-7-13-25-18/h2-14H,1H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFJCLFYKWGKIDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1NC(=O)C2=CC=CO2)OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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